Cas no 38489-77-9 (3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid
• CAS No: 38489-77-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2004037
• PubChem ID: 12840862
• Update Time: 2025-07-20

3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-hydroxy-4-methoxy-cinnamic acid
• (E)-3-(2-hydroxy-4-methoxyphenyl)acrylic acid
• 2-hydroxy-4-methoxy-cinnamic acid
• 2-hydroxy-4-methoxy-trans-cinnamic acid
• 2-Hydroxy-4-methoxy-trans-zimtsaeure
• 2-Hydroxy-4-methoxy-zimtsaeure
• 2-hydroxy-4-methoxycinnamic acid
• 3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid
• SCHEMBL766042
• CS-0369016
• 3-(2-hydroxy-4-methoxyphenyl)acrylic acid
• (e)-2-hydroxy-4-methoxy cinnamic acid
• EN300-1829032
• 38489-77-9
• AKOS006280826
• 2-Propenoic acid, 3-(2-hydroxy-4-methoxyphenyl)-
• (E)-3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid
• 3-(2-Hydroxy-4-methoxy-phenyl)-acrylic acid
• DTXSID801349285
• H57017

• Inchi： 1S/C10H10O4/c1-14-8-4-2-7(9(11)6-8)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
• InChI Key： IKNVEOZIOFMENG-HWKANZROSA-N
• SMILES： O(C)C1C=CC(/C=C/C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid

Comprehensive Overview of 3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid (CAS No. 38489-77-9): Properties, Applications, and Innovations

3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid, identified by its CAS No. 38489-77-9, is a bioactive phenolic compound gaining traction in pharmaceutical and cosmetic research. This hydroxy-methoxy cinnamic acid derivative exhibits unique structural features, including a conjugated double bond and aromatic hydroxyl group, which contribute to its antioxidant and anti-inflammatory properties. Recent studies highlight its potential as a natural alternative to synthetic additives, aligning with the global shift toward clean-label ingredients and sustainable formulations.

The compound’s molecular structure (C10H10O4) enables diverse applications, particularly in skincare formulations. Its ability to scavenge free radicals makes it a candidate for anti-aging products, addressing consumer demand for natural UV protection and collagen synthesis boosters. Researchers are also exploring its role in nutraceuticals, where its bioavailability and metabolic effects are under scrutiny. A 2023 study published in the Journal of Agricultural and Food Chemistry noted its synergistic effects with other polyphenols, enhancing its efficacy in oxidative stress reduction.

From a commercial perspective, 3-(2-hydroxy-4-methoxyphenyl)prop-2-enoic acid is sourced both synthetically and from natural extracts like ferulic acid-rich plants. Manufacturers emphasize its compliance with REACH and FDA guidelines, ensuring safety for topical and dietary use. Analytical techniques such as HPLC and LC-MS are employed to verify purity, a critical factor for industries prioritizing quality control and regulatory compliance.

Emerging trends link this compound to green chemistry initiatives. Its biodegradability and low toxicity profile resonate with the EU Green Deal objectives, prompting innovations in eco-friendly solvents for extraction. Additionally, its potential in functional foods is being investigated, with startups incorporating it into plant-based supplements targeting metabolic health.

In summary, CAS No. 38489-77-9 represents a versatile ingredient at the intersection of science and sustainability. As research uncovers new applications—from cosmeceuticals to biomaterials—its market value is projected to grow, driven by consumer preferences for natural bioactive compounds and industry commitments to environmentally responsible production.